Cas no 1955492-98-4 (Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 1955492-98-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD29991515
• CID: 4631101
• PubChem ID: 122163682
• Update Time: 2025-06-12

Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate
• E72955
• Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate

• MDL： MFCD29991515
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-8-5-9(14)12(13)6-4-7-12/h9,14H,4-8H2,1-3H3
• InChI Key： HGNCHMUMZPIMGE-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C21CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate

Comprehensive Overview of Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 1955492-98-4)

Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 1955492-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspiro derivatives, which are increasingly explored for their potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework combines a hydroxyl group and a tert-butyl ester, making it a valuable intermediate for further synthetic modifications.

The spirocyclic scaffold of this compound is a key feature that aligns with current trends in medicinal chemistry, where researchers prioritize three-dimensional molecular architectures to enhance binding affinity and selectivity. This structural characteristic is often associated with improved pharmacokinetic properties, such as better solubility and metabolic stability, which are critical for drug candidates. The presence of the 8-hydroxy group further adds to its reactivity, enabling derivatization for targeted applications. Recent studies highlight the growing demand for spirocyclic compounds in addressing challenges like blood-brain barrier penetration and receptor modulation, topics frequently searched in academic and industrial databases.

From a synthetic perspective, Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate serves as a pivotal building block in multi-step organic syntheses. Its tert-butyloxycarbonyl (Boc) protecting group is widely recognized for its stability under various reaction conditions, a feature highly valued in peptide chemistry and heterocyclic synthesis. Researchers often leverage this compound to construct more complex molecules, including bioactive alkaloids and small-molecule libraries for high-throughput screening. The compound’s CAS No. 1955492-98-4 is frequently cited in patent literature, reflecting its utility in proprietary drug development pipelines.

In the context of green chemistry and sustainable synthesis, this compound’s potential is being explored through catalytic methods and atom-economical transformations. These approaches align with the pharmaceutical industry’s shift toward environmentally friendly processes, a topic gaining traction in both scientific and public forums. For instance, the incorporation of spirocyclic motifs into degradable polymers or biocompatible materials is an emerging area of interest, often queried in search engines alongside terms like "sustainable drug design" and "green catalysts."

Analytical characterization of Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance in pharmaceutical applications. The compound’s spectral data and crystallographic parameters are often shared in open-access databases, supporting collaborative research efforts.

Looking ahead, the demand for spirocyclic derivatives like this compound is expected to rise, driven by their relevance in precision medicine and targeted therapy. Its role in addressing undruggable targets—a frequently searched term in AI-driven drug discovery platforms—further underscores its importance. As the scientific community continues to unravel the potential of azaspiro structures, Tert-butyl 8-hydroxy-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 1955492-98-4) will likely remain a cornerstone in innovative chemical and therapeutic developments.